Cas no 118694-03-4 (Diamidinophenylbenzofurane dicaprylate)

• Product Name: Diamidinophenylbenzofurane dicaprylate
• CAS No: 118694-03-4
• MF: C₁₆H₁₆N₄O
• MW: 280.324442863464
• CID: 204137
• Update Time: 2023-11-19

Diamidinophenylbenzofurane dicaprylate Chemical and Physical Properties

Names and Identifiers

• 5-Benzofurancarboximidamide,2-[4-(aminoiminomethyl)phenyl]-, conjugate acid (1:2)
• {Azaniumyl[4-(5-carbamimidoyl-1-benzofuran-2-yl)phenyl]methylidene}ammonium
• CID 138397582
• Diamidinophenylbenzofurane dicaprylate

• Inchi： 1S/C16H14N4O/c17-15(18)10-3-1-9(2-4-10)14-8-12-7-11(16(19)20)5-6-13(12)21-14/h1-8H,(H3,17,18)(H3,19,20)/p+2
• InChI Key： JRXHEVUXNLGIOP-UHFFFAOYSA-P
• SMILES： O1C2C=CC(C(N)=[NH2+])=CC=2C=C1C1C=CC(C(N)=[NH2+])=CC=1

Computed Properties

• Exact Mass: 280.132
• Monoisotopic Mass: 280.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Boiling Point: 483.6°Cat760mmHg
• Flash Point: 246.3°C